Cas no 741707-53-9 (Benzene, [(1-butoxypropoxy)methyl]-)

Benzene, [(1-butoxypropoxy)methyl]- structure
741707-53-9 structure
Product Name:Benzene, [(1-butoxypropoxy)methyl]-
CAS No:741707-53-9
MF:C14H22O2
MW:222.323284626007
CID:530837
PubChem ID:21589973
Update Time:2025-04-19

Benzene, [(1-butoxypropoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [(1-butoxypropoxy)methyl]-
    • 1-butoxypropoxymethylbenzene
    • 741707-53-9
    • [(1-BUTOXYPROPOXY)METHYL]BENZENE
    • DTXSID40616169
    • Inchi: 1S/C14H22O2/c1-3-5-11-15-14(4-2)16-12-13-9-7-6-8-10-13/h6-10,14H,3-5,11-12H2,1-2H3
    • InChI Key: FSODCVSMYDEYSC-UHFFFAOYSA-N
    • SMILES: O(CCCC)C(CC)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 222.161979940g/mol
  • Monoisotopic Mass: 222.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 18.5Ų
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